2-(3-Methoxypropyl)phenylamine
Description
2-(3-Methoxypropyl)phenylamine is an aromatic amine featuring a phenyl group substituted with a 3-methoxypropyl chain at the ortho position. Its molecular formula is C₁₀H₁₅NO, with a molecular weight of 165.23 g/mol. The methoxypropyl substituent introduces both steric bulk and electron-donating effects via the ether oxygen, distinguishing it from simpler phenylamine derivatives.
Properties
Molecular Formula |
C10H15NO |
|---|---|
Molecular Weight |
165.23 g/mol |
IUPAC Name |
2-(3-methoxypropyl)aniline |
InChI |
InChI=1S/C10H15NO/c1-12-8-4-6-9-5-2-3-7-10(9)11/h2-3,5,7H,4,6,8,11H2,1H3 |
InChI Key |
UVZWJYTXBPEOKQ-UHFFFAOYSA-N |
Canonical SMILES |
COCCCC1=CC=CC=C1N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The following table compares 2-(3-Methoxypropyl)phenylamine with key phenylamine derivatives:
Electronic and Steric Effects
- Electron-Donating vs. Withdrawing Groups : Unlike electron-withdrawing substituents (e.g., nitro, bromo) that deactivate the phenyl ring, the methoxy group in 2-(3-Methoxypropyl)phenylamine donates electrons via resonance, enhancing nucleophilicity at the aromatic ring .
- Steric Effects : The 3-methoxypropyl chain introduces significant steric hindrance compared to smaller substituents (e.g., methyl or methoxy). This may reduce reaction rates in coupling reactions, as seen in palladium-catalyzed C–N bond formations involving bulky ligands .
Physicochemical Properties
- Solubility: The methoxypropyl group likely improves solubility in organic solvents (e.g., DMF, THF) compared to nonpolar alkyl chains, similar to methoxymethyl-substituted amines in .
- Thermal Stability : Bulky substituents generally increase thermal stability. For example, triphenylamine-based azomethines with hexyloxyphenyl units exhibit decomposition temperatures >300°C, suggesting that 2-(3-Methoxypropyl)phenylamine may also display high thermal resilience .
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